![molecular formula C18H18ClN3O2 B2604663 N-(3-chlorophenyl)-8-oxo-1,5,6,8-tetrahydro-2H-1,5-methanopyrido[1,2-a][1,5]diazocine-3(4H)-carboxamide CAS No. 398995-94-3](/img/structure/B2604663.png)
N-(3-chlorophenyl)-8-oxo-1,5,6,8-tetrahydro-2H-1,5-methanopyrido[1,2-a][1,5]diazocine-3(4H)-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(3-chlorophenyl)-8-oxo-1,5,6,8-tetrahydro-2H-1,5-methanopyrido[1,2-a][1,5]diazocine-3(4H)-carboxamide” is a chemical compound with the molecular formula C18H18ClN3OS . It is available for purchase from various chemical suppliers.
Molecular Structure Analysis
The molecular structure of this compound can be found in various chemical databases. The IUPAC Standard InChI is InChI=1S/C12H9ClN2O/c13-10-4-1-5-11(7-10)15-12(16)9-3-2-6-14-8-9/h1-8H, (H,15,16) .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be found in various chemical databases. For instance, its molecular weight is 359.87.Scientific Research Applications
Antitumor Properties
Research indicates that similar compounds have shown promising results in antitumor activities. For instance, the interaction of related imidazole carboxamides has been found to have curative activity against certain types of leukemia, suggesting potential in cancer treatment (Stevens et al., 1984).
Synthesis and Biological Activity
Compounds related to the chemical have been synthesized for potential biological applications. For example, N-(4-chlorophenyl)-6-methyl-4-aryl-2-thioxo-1,2,3,4-tetrahydro pyrimidine-5-carboxamide and its derivatives have been evaluated for their antimicrobial activities, showing significant inhibition on bacterial and fungal growth (Akbari et al., 2008).
Novel Heterocyclic Systems
Studies have demonstrated the creation of novel heterocyclic systems from similar compounds, highlighting their utility in the development of new chemical entities with potential applications in various fields (Deady & Devine, 2006).
Chemical Transformation and Synthesis
These compounds have been used in chemical transformations to create novel tricyclic compounds, demonstrating their versatility in synthetic chemistry (Shutalev et al., 2008).
Structural and Electronic Properties
Research into similar compounds has provided insights into their structural and electronic properties. This information is crucial for understanding their behavior in different chemical environments and potential applications in materials science (Gallagher et al., 2022).
Labeling and Tracking
Certain derivatives have been developed for labeling and tracking purposes in scientific research, particularly in the study of biological systems (Saemian et al., 2012).
Future Directions
While specific future directions for this compound are not mentioned in the literature, the field of pyrazole derivatives is a vibrant area of research. These compounds have shown a wide range of pharmacological activities, making them promising candidates for the development of new therapeutic agents .
properties
IUPAC Name |
N-(3-chlorophenyl)-6-oxo-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-diene-11-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18ClN3O2/c19-14-3-1-4-15(8-14)20-18(24)21-9-12-7-13(11-21)16-5-2-6-17(23)22(16)10-12/h1-6,8,12-13H,7,9-11H2,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OELDGZVOZGQIIC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CN(CC1C3=CC=CC(=O)N3C2)C(=O)NC4=CC(=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.